5-(2-Chloro-5-methylphenyl)pyridin-2-amine

• IUPAC Name: 5-(2-chloro-5-methylphenyl)pyridin-2-amine
• InChI: InChI=1S/C12H11ClN2/c1-8-2-4-11(13)10(6-8)9-3-5-12(14)15-7-9/h2-7H,1H3,(H2,14,15)
• InChI Key: XXKJZCVCXYTHGX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)Cl)C2=CN=C(C=C2)N
• Molecular Formula: C12H11ClN2
• DSSTOX Substance ID: DTXSID80741803
• Molecular Weight: 218.68 g/mol
• CAS RN: 1365272-37-2

Description

5-(2-Chloro-5-methylphenyl)pyridin-2-amine is a chemical compound with the CAS Number: 1365272-37-2. It has a molecular weight of 218.69 and its IUPAC name is 5-(2-chloro-5-methylphenyl)-2-pyridinylamine.

Molecular Structure Analysis

The InChI code for this compound is 1S/C12H11ClN2/c1-8-2-4-11(13)10(6-8)9-3-5-12(14)15-7-9/h2-7H,1H3,(H2,14,15). This indicates the molecular structure of the compound.

The molecular formula is C12H11ClN2.

Scientific Research Applications

Synthesis of Derivatives

• 5-(2-Chloro-5-methylphenyl)pyridin-2-amine has been utilized in the synthesis of N-substituted 2-aminomethyl-5-methyl-7-phenyloxazolo[5,4-b]pyridines, indicating its role in creating new pyridine derivatives through nucleophilic substitution with various amines and cyclic amides (Palamarchuk et al., 2019).

Polyamide Synthesis

• The compound is involved in the synthesis of polyamides, demonstrating its utility in polymer chemistry. Specifically, a condensing agent derived from 5-methyl-2-chloro-3-phenyl-2,3-dihydro-1,3,4,2-oxadiazaphosphole, a related compound, is used for the preparation of polyamides (Kimura et al., 1992).

Structural Studies

• Its derivatives have been the subject of structural studies, such as the Schiff base derivatives from 4-acetyl-5-methyl-2-phenyl-2,4-dihydro-pyrazol-3-one. These studies contribute to understanding the structural tautomerism in chemical compounds (Amarasekara et al., 2009).

Antidepressant and Nootropic Agent Synthesis

• It plays a role in the synthesis of compounds with potential as antidepressant and nootropic agents. This is evident in the synthesis and evaluation of Schiff’s bases and 2-azetidinones of isonocotinyl hydrazone (Thomas et al., 2016).

Catalytic Applications

• The compound is used in selective amination processes, catalyzed by palladium-Xantphos complexes. This showcases its importance in organic synthesis and catalysis (Ji et al., 2003).

Therapeutic Compound Synthesis

• It is involved in the synthesis of 1,4-dihydropyridine derivatives with potential calcium-channel antagonist activity. This points to its role in the development of therapeutic compounds (Linden et al., 2011).

Bioimaging Applications

• Derivatives of this compound have been used in the development of fluorescent Zn(II) sensors for biological imaging applications, highlighting its role in biochemistry and molecular imaging (Nolan et al., 2006).